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Compound Focus: Tricyclamol Chloride

Get Quote

Chemical Identification of Tricyclamol Chloride

The table below summarizes the key identifying information for tricyclamol chloride from the available

sources.
Property Details
CAS Number 3818-88-0 [1]

Molecular Formula

IUPAC Name

Molecular Weight

Purity & Price

C20H32NO.CI [1]

Pyrrolidinium, 1-(3-cyclohexyl-3-hydroxy-3-phenylpropyl)-1-methyl-, chloride [2]

337.932 g/mol [1]

95.00% purity, sold for $498.93 per 5 mg [1]

A Framework for Yield Optimization

Without specific published data, improving the synthesis yield requires a methodical, experimental approach.

The following workflow outlines a logical pathway for process optimization.
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The process involves systematically analyzing and optimizing each stage of the synthesis. Below are key

questions and methodologies to guide your investigation.

Reaction Parameter Analysis (FAQ)

Q1: What are the primary factors to check if my yield is low immediately after the main reaction?

e Stoichiometry: Precisely verify the equivalents of all reagents and catalysts. Even slight deviations
can significantly impact the yield of a multi-step synthesis.
¢ Reactant Quality: Check the age and storage conditions of your starting materials, particularly any

reagents sensitive to moisture (e.g., acid chlorides, organometallics) or air. Use the highest purity
solvents available [3].
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¢ Reaction Order: The sequence in which reactants are added can be critical. Experiment with
different addition sequences to find the one that minimizes side reactions.

Q2: How can I optimize the reaction conditions for a higher yield?

e Solvent Screening: Test solvents of different polarities (e.g., THF, acetonitrile, dichloromethane) to
find the optimal reaction medium. For steps involving water-sensitive intermediates, ensure solvents
are rigorously dried [3].

e Temperature Control: Use precise temperature control. A reaction may require a specific
temperature ramp or holding at a certain temperature for an extended period to go to completion

without decomposition.
e Atmosphere: For reactions sensitive to oxygen or moisture, conducting the synthesis under an inert

atmosphere (e.g., nitrogen or argon) is essential.

Purification & Workup Strategies (FAQ)

Q3: The reaction seems successful by TLC, but I lose a lot of product during workup and purification.

What can I do?

e Precipitation and Filtration: If the product can be forced out of solution, techniques like using an
anti-solvent can be effective. This involves adding a non-solvent (miscible with the reaction solvent) to
precipitate the product, followed by filtration [3].

¢ Crystallization Optimization: The choice of solvent system, cooling rate, and seeding can
dramatically affect crystal yield, purity, and size. Methodical screening of these parameters is
necessary.

e Lyophilization for Final Product: For a stable, dry product, especially if it is heat-sensitive,
lyophilization (freeze-drying) is an excellent technique. You can lyophilize from a suitable solvent or
solvent system to obtain a pure, readily soluble powder [3].

Next Steps for Technical Development

Given the lack of public information, advancing your synthesis will likely require dedicated experimental
work.

e Design of Experiments (DOE): Instead of testing one variable at a time, use a DOE approach to
efficiently understand the interaction of multiple factors (like temperature, concentration, and solvent

ratio) on the reaction yield.
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e Analytical Monitoring: Employ techniques like in-situ IR or HPLC monitoring to gain a better
understanding of the reaction progression, identify intermediates, and pinpoint where yield loss
occurs.

¢ Consult Specialized Literature: Search deeply into older pharmaceutical and organic chemistry
journals from the 1950s-1970s, when the compound was first developed, as they may contain the
synthetic details you need.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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